Cas no 1204298-61-2 (5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE)
5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE
- 5-(4-Iodophenyl)-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione
- 1,7-Dihydro-5-(4-iodophenyl)pyrrolo[2,3-d]pyrimidine-2,4-dione
- 1H-Pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione, 5-(4-iodophenyl)-
- 1204298-61-2
- DTXSID80679859
- BL002844
-
- MDL: MFCD13619886
- Inchi: 1S/C12H8IN3O2/c13-7-3-1-6(2-4-7)8-5-14-10-9(8)11(17)16-12(18)15-10/h1-5H,(H3,14,15,16,17,18)
- InChI Key: YGNWVBNWTSLGCI-UHFFFAOYSA-N
- SMILES: C1(=O)NC(=O)C2C(C3=CC=C(I)C=C3)=CNC=2N1
Computed Properties
- Exact Mass: 352.96612Da
- Monoisotopic Mass: 352.96612Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74Ų
5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM269527-1g |
5-(4-Iodophenyl)-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione |
1204298-61-2 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM269527-5g |
5-(4-Iodophenyl)-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione |
1204298-61-2 | 95% | 5g |
$760 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760311-1g |
5-(4-Iodophenyl)-1,7-dihydro-2h-pyrrolo[2,3-d]pyrimidine-2,4(3h)-dione |
1204298-61-2 | 98% | 1g |
¥2436.00 | 2024-08-09 |
5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE
5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE: Research and Applications
The compound 5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE, with CAS No. 1204298-61-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyrrolopyrimidinediones, which are known for their unique structural features and potential bioactivity. The presence of the iodophenyl group at the 5-position introduces a level of complexity and functionality that makes this compound particularly interesting for researchers exploring novel therapeutic agents.
The structural elucidation of this compound reveals a fused bicyclic system comprising a pyrrolidine ring fused to a pyrimidine ring system. The dihydropyrrolopyrimidine core is further substituted with a dione moiety at positions 2 and 4. This arrangement creates a rigid yet flexible framework that can potentially interact with various biological targets. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor binding, making this compound a promising candidate for drug development.
The synthesis of 5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE involves a multi-step process that typically begins with the preparation of the pyrrolidine ring system. The introduction of the iodophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for subsequent biological evaluations.
In terms of pharmacological activity, this compound has shown potential in several key areas. Recent studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. For instance, in vitro assays have revealed that it can effectively suppress the activity of protein kinase A (PKA) and related enzymes. This inhibition has been linked to its ability to modulate cellular responses in pathways associated with inflammation and apoptosis.
Beyond enzymatic inhibition, there is growing interest in exploring the anti-tumor properties of this compound. Preclinical studies using cancer cell lines have shown that 5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE exhibits selective cytotoxicity against various malignancies. The mechanism underlying this activity appears to involve interference with mitochondrial function and induction of oxidative stress in cancer cells. These findings suggest that the compound could serve as a lead molecule for developing novel anti-cancer therapies.
The incorporation of an iodine atom into the structure also introduces unique electronic properties that enhance its bioavailability and pharmacokinetic profile. Studies comparing this compound with its non-iodinated analogs have shown improved solubility and absorption rates in animal models. This attribute is particularly advantageous for drug delivery systems that require efficient systemic distribution.
Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These simulations have provided insights into its binding affinity towards various biological targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. Such computational approaches are instrumental in guiding further optimization efforts aimed at enhancing both potency and selectivity.
In conclusion, 5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE represents a compelling example of how structural complexity can be harnessed to design bioactive molecules with therapeutic potential. Its unique chemical features and promising pharmacological profile make it an area of active research interest across academia and industry alike.
1204298-61-2 (5-(4-IODOPHENYL)-1,7-DIHYDROPYRROLO[2,3-D]PYRIMIDINE-2,4-DIONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)